Cas no 933728-59-7 (2-(2,3-dihydro-1H-isoindol-1-yl)acetic acid)

• Product Name: 2-(2,3-dihydro-1H-isoindol-1-yl)acetic acid
• CAS No: 933728-59-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD15142746
• CID: 5611075
• PubChem ID: 17952296
• Update Time: 2025-07-22

2-(2,3-dihydro-1H-isoindol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6388437
• EN300-814343
• 933728-59-7
• 2-(2,3-dihydro-1H-isoindol-1-yl)acetic acid

• MDL： MFCD15142746
• Inchi： 1S/C10H11NO2/c12-10(13)5-9-8-4-2-1-3-7(8)6-11-9/h1-4,9,11H,5-6H2,(H,12,13)
• InChI Key： XITJWUMAALXOKV-UHFFFAOYSA-N
• SMILES： OC(CC1C2C=CC=CC=2CN1)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2-(2,3-dihydro-1H-isoindol-1-yl)acetic acid

Introduction to 2-(2,3-dihydro-1H-isoindol-1-yl)acetic acid (CAS No. 933728-59-7) in Modern Chemical and Pharmaceutical Research

2-(2,3-dihydro-1H-isoindol-1-yl)acetic acid, identified by its CAS number 933728-59-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a dihydroisoindole moiety and an acetic acid side chain contributes to its distinct chemical properties, making it a valuable scaffold for synthetic modifications and biological evaluations.

The structural motif of 2-(2,3-dihydro-1H-isoindol-1-yl)acetic acid encompasses a benzene ring fused with a five-membered heterocyclic system, which is further substituted with an acetic acid group. This configuration imparts both hydrophilic and lipophilic characteristics, facilitating its interaction with biological targets. The dihydroisoindole ring is particularly noteworthy, as it is a common structural feature in many bioactive molecules, including certain pharmaceuticals and natural products. Its role as a pharmacophore has been extensively studied in the context of modulating biological pathways.

In recent years, the pharmaceutical industry has shown increasing interest in isoindole derivatives due to their versatile biological activities. 2-(2,3-dihydro-1H-isoindol-1-yl)acetic acid has been explored as a potential intermediate in the synthesis of novel therapeutic agents. Its acetic acid moiety suggests possible interactions with enzymes and receptors, making it a promising candidate for further investigation. Researchers have been particularly intrigued by its potential role in modulating inflammatory pathways and neurodegenerative diseases.

One of the most compelling aspects of 2-(2,3-dihydro-1H-isoindol-1-yl)acetic acid is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis routes, incorporating key transformations such as cyclization and functional group interconversions. This accessibility allows for rapid exploration of its derivatives, enabling the optimization of pharmacokinetic properties and target specificity. The ability to modify both the dihydroisoindole core and the acetic acid side chain provides chemists with considerable flexibility in designing molecules with tailored biological activities.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The dihydroisoindole scaffold is known to exhibit properties that can interact with neurotransmitter systems, suggesting applications in conditions such as Alzheimer's disease and Parkinson's disease. Preclinical investigations have demonstrated that derivatives of this compound can modulate cholinergic and dopaminergic pathways, which are crucial for cognitive function and motor control. These findings have spurred further research into developing 2-(2,3-dihydro-1H-isoindol-1-yl)acetic acid based therapeutics.

The compound's structural similarity to certain natural products has also sparked interest in its potential antimicrobial properties. Isoindole derivatives have been reported to exhibit activity against various bacterial and fungal strains, making them candidates for developing new antimicrobial agents. Researchers are exploring modifications to enhance these properties while maintaining solubility and bioavailability. The acetic acid group may play a role in facilitating cell membrane interactions or inhibiting key metabolic pathways in microorganisms.

In addition to its pharmacological applications, 2-(2,3-dihydro-1H-isoindol-1-yl)acetic acid has found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, including light-emitting diodes (LEDs) and photovoltaic cells. The compound's ability to absorb light across multiple wavelengths has been exploited in designing efficient light-harvesting materials. These applications underscore the compound's versatility beyond traditional pharmaceutical uses.

The synthesis of 2-(2,3-dihydro-1H-isoindol-1-yl)acetic acid involves several critical steps that require precise control over reaction conditions. Key intermediates include the formation of the dihydroisoindole ring through cyclization reactions, followed by functionalization at the 1-position with an acetic acid group. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing waste generation and improving yields. These improvements are essential for scaling up production while adhering to environmental regulations.

The biological evaluation of 2-(2,3-dihydro-1H-isoindol-1-y lacetic acid) has revealed intriguing interactions with various biological targets. In vitro studies have shown that certain derivatives can inhibit enzymes involved in inflammation and oxidative stress pathways. These effects are particularly relevant in chronic diseases such as arthritis and cardiovascular disorders. Additionally, preclinical models have indicated potential neuroprotective properties, suggesting that this compound may be useful in preventing or treating age-related cognitive decline.

The future prospects for 2-(2,3-dihydro -1H - isoindol - 1 - yl) acetic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery of novel derivatives with enhanced efficacy and safety profiles. Computational modeling techniques are being employed to predict binding affinities and optimize molecular structures before experimental validation.

The compound's role as a building block for more complex molecules underscores its importance in medicinal chemistry libraries. By incorporating 2-(2 , 3 - dihydro - 1 H - iso indol - 1 - yl ) acetic acid into drug discovery programs , researchers can rapidly screen large collections of analogs for desired biological activities . This approach leverages the compound's structural diversity while minimizing synthetic challenges .

In conclusion, 2 -( 2 , 3 - dihydro - 1 H - iso indol - 1 - yl ) acetic acid ( CAS No . 933728 - 59 - 7 ) represents a significant advancement in chemical research with broad implications for pharmaceutical development . Its unique structural features , synthetic accessibility , and diverse biological activities make it a valuable asset for future drug design . As research continues to uncover new applications , this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges .